Cas no 138983-04-7 ((1R)-1-(6-bromopyridin-2-yl)ethan-1-ol)

• Product Name: (1R)-1-(6-bromopyridin-2-yl)ethan-1-ol
• CAS No: 138983-04-7
• MF: C₇H₈BrNO
• MW: 202.04852104187
• CID: 5684921
• PubChem ID: 15668196
• Update Time: 2025-05-25

(1R)-1-(6-bromopyridin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0266892
• (1R)-1-(6-Bromo-2-pyridyl)ethanol
• (R)-1-(6-Bromopyridin-2-yl)ethan-1-ol
• 138983-04-7
• EN300-1897578
• (1R)-1-(6-bromopyridin-2-yl)ethan-1-ol
• SCHEMBL15447728
• (1R)-1-(6-Bromopyridin-2-yl)ethanol
• 2-fluoro-2H-phosphirene
• (R)-(+)-2-(1-hydroxyethyl)-6-bromopyridine
• 2-Pyridinemethanol, 6-bromo-α-methyl-, (αR)-
• G73447

• Inchi： 1S/C7H8BrNO/c1-5(10)6-3-2-4-7(8)9-6/h2-5,10H,1H3/t5-/m1/s1
• InChI Key： WOLKOZYBCJFJCM-RXMQYKEDSA-N
• SMILES： BrC1=CC=CC([C@@H](C)O)=N1

Computed Properties

• Exact Mass: 200.97893g/mol
• Monoisotopic Mass: 200.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• Density: 1.555±0.06 g/cm3(Predicted)
• Boiling Point: 281.8±25.0 °C(Predicted)
• pka: 13.16±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 2-halopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines 2-halopyridines

Additional information on (1R)-1-(6-bromopyridin-2-yl)ethan-1-ol

Introduction to Compound CAS No. 138983-04-7: (1R)-1-(6-Bromopyridin-2-yl)ethan-1-ol

(1R)-1-(6-Bromopyridin-2-yl)ethan-1-ol, identified by the CAS registry number 138983-04-7, is a chemically synthesized compound with a unique structure that combines a pyridine ring and an alcohol group. This compound has gained attention in recent years due to its potential applications in pharmaceutical research and organic synthesis. The molecule's structure, which includes a bromine atom at the 6-position of the pyridine ring and an ethanol group attached to the 2-position, makes it a versatile building block for various chemical reactions.

The synthesis of (1R)-1-(6-Bromopyridin-2-yl)ethan-1-ol involves multi-step processes, often starting with the bromination of pyridine derivatives followed by selective substitution or addition reactions. Recent advancements in asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, which is crucial for its application in chiral drug development. The stereochemistry at the alcohol carbon (R configuration) plays a significant role in determining the compound's biological activity and selectivity.

One of the most promising areas of research involving CAS No. 138983-04-7 is its use as an intermediate in the synthesis of bioactive molecules. For instance, studies have shown that this compound can be converted into potent kinase inhibitors, which are valuable in anticancer drug development. The pyridine ring provides a rigid structure that facilitates interactions with protein targets, while the alcohol group offers opportunities for further functionalization.

In terms of physical properties, (1R)-1-(6-Bromopyridin-2-yl)ethan-1-ol is a crystalline solid with a melting point around 95°C and a boiling point above 250°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory techniques, including chromatography and spectroscopy. The presence of bromine imparts moderate polarity to the molecule, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions.

Recent studies have also explored the catalytic applications of this compound. For example, it has been used as a ligand in transition metal-catalyzed reactions, such as Suzuki-Miyaura couplings and Heck reactions. The ability of this compound to coordinate with metal catalysts while maintaining its structural integrity has made it a valuable tool in modern organometallic chemistry.

The safety profile of CAS No. 138983-04-7 is another critical aspect that researchers consider. While it is not classified as a hazardous substance under normal handling conditions, proper precautions should be taken to avoid prolonged exposure or ingestion. Storage recommendations include keeping the compound in an amber glass bottle away from light and moisture to prevent degradation.

In conclusion, (1R)-1-(6-Bromopyridin-2-yl)ethan-1ol (CAS No. 138983-047) is a versatile and valuable compound with diverse applications in organic synthesis and drug discovery. Its unique structure, combined with recent advancements in synthetic methods and catalytic applications, positions it as an important tool for researchers in various fields of chemistry and pharmacology.